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Compound of Interest

Compound Name: Dioleyl hydrogen phosphate

Cat. No.: B075827

An in-depth technical guide for researchers, scientists, and drug development professionals on
the synthesis and purification of Dioleyl Hydrogen Phosphate (DOHP).

Introduction to Dioleyl Hydrogen Phosphate (DOHP)

Dioleyl hydrogen phosphate (DOHP), also known as dioleyl phosphate, is a dialkyl
phosphate ester featuring two unsaturated oleyl chains attached to a central phosphate group.
[1][2] Its chemical structure, with CAS Number 14450-07-8, imparts distinct amphiphilic
properties; the long, hydrophobic oleyl chains are contrasted by a hydrophilic phosphate
headgroup.[1] This dual nature makes DOHP a valuable surfactant and emulsifier.[1]
Structurally related to phospholipids, which are fundamental components of biological
membranes, DOHP is instrumental in biochemical research, particularly in studies of lipid
bilayers and cellular interactions.[3] Its applications extend to various industries where it is
used as a lubricant additive, a component in cosmetics, and a stabilizer in pharmaceutical
formulations.[1][2]

Table 1: Physical and Chemical Properties of Dioleyl Hydrogen Phosphate
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Property Value Source(s)

CAS Number 14450-07-8 [1II2IA15161[7]
Molecular Formula C36H7104P [L1[21[41[5][6]
Molecular Weight 598.9 g/mol [L1121141[7]

bis[(Z)-octadec-9-enyl]
IUPAC Name [21[7]
hydrogen phosphate

Boiling Point 651.4°C at 760 mmHg [4116]1[7]
Density 0.929 g/cm?3 [41elr71sl
Flash Point 347.7°C [41161[718]
Hydrogen Bond Donor Count 1 [8]

| Hydrogen Bond Acceptor Count| 4 |[8] |

Synthesis of Dioleyl Hydrogen Phosphate

The synthesis of DOHP primarily involves the phosphorylation of oleyl alcohol. Several
methods have been established, with the most common being the reaction with phosphorus
oxychloride and direct esterification with phosphoric acid.

Phosphorylation using Phosphorus Oxychloride (POCIs3)

This versatile and widely used method proceeds in a two-step manner, offering controlled
synthesis and high purity levels.[1][3] The first step involves the reaction of oleyl alcohol with
phosphorus oxychloride, typically in the presence of a base, to form the dioleyl phosphoryl
chloride intermediate.[3] The base, such as triethylamine or pyridine, neutralizes the hydrogen
chloride (HCI) byproduct.[3] The intermediate is then hydrolyzed in the second step to yield the
final DOHP product.[1]

Figure 1. Synthesis of DOHP via the Phosphorus Oxychloride method.

o Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, dropping funnel,
and nitrogen inlet, dissolve oleyl alcohol in an inert solvent such as dichloromethane
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(CH2CI2) or toluene.[3][8] Add a base, like pyridine or triethylamine, to the solution.[3][8] A
molar ratio of approximately 2:1:1 for oleyl alcohol:POCIs:base is typically used.

e Phosphorylation: Cool the mixture in an ice bath. Slowly add phosphorus oxychloride
(POCIs) dropwise from the dropping funnel while maintaining the temperature below 10°C.[9]

o Reaction: After the addition is complete, allow the mixture to stir at room temperature
overnight to form the dioleyl phosphoryl chloride intermediate.[3][9]

o Hydrolysis: Carefully add water to the reaction mixture to hydrolyze the intermediate.[1] Stir
vigorously for several hours.

o Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with dilute HCI, deionized water, and brine.[9]

« |solation: Dry the organic layer over anhydrous sodium sulfate (NazSOa), filter, and
concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude
DOHP product.[9]

Direct Esterification with Phosphoric Acid

Direct esterification is a straightforward approach that involves the reaction of oleyl alcohol with
a phosphorus source, typically orthophosphoric acid (HsPOa4).[3] This condensation reaction
requires elevated temperatures (often above 160°C) to proceed and generates water as a
byproduct.[3] To drive the reaction equilibrium towards product formation, the continuous
removal of water is crucial, often achieved through azeotropic distillation with a water-entraining
agent like toluene or xylene.[3] A key challenge is the potential for dehydration of oleyl alcohol
at temperatures exceeding 170°C, which can reduce yield and introduce impurities.[3]

Figure 2. Synthesis of DOHP via Direct Esterification.

¢ Reaction Setup: Charge a flask equipped with a Dean-Stark apparatus, condenser, and
magnetic stirrer with oleyl alcohol, orthophosphoric acid, and a water-entraining solvent like
toluene.[3]

e Reaction: Heat the mixture to reflux (typically >160°C).[3] Water produced during the
esterification will be collected in the Dean-Stark trap, driving the reaction to completion.
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» Monitoring: Monitor the reaction progress by measuring the amount of water collected. The
reaction is considered complete when water no longer accumulates.

« |solation: After cooling, remove the solvent under reduced pressure. The remaining crude
product can then be subjected to purification.

Table 2: Comparison of DOHP Synthesis Methods

Feature POCI3 Method Direct Esterification
Primary Reagents Oleyl alcohol, POCIs3, Base Oleyl alcohol, HzPOa4
] -~ Low temperature initially, then ]
Reaction Conditions High temperature (>160°C)
room temp.
Byproducts HCI, neutralized by base Water, removed by distillation
75% (for a related multi-step Yield is sensitive to

Reported Yield -
process)[8] conditions[3]

Controlled reaction, high purity ) )
Advantages ] Simpler, one-pot reaction[3]
achievable[1][3]

| Disadvantages | Use of hazardous POCIs, multi-step process | High temperatures can cause
side reactions, equilibrium control needed[3] |

Purification of Dioleyl Hydrogen Phosphate

Purification is a critical step to remove unreacted starting materials, byproducts, and side-
products. The choice of method depends on the scale of the synthesis and the required purity

level.

Common purification techniques for DOHP include column chromatography and High-
Performance Liquid Chromatography (HPLC).[3] Other general methods that can be applied
are recrystallization (if the product is solid at low temperatures) and vacuum distillation, though
the high molecular weight of DOHP may make distillation challenging.[3][10]

Figure 3. General workflow for the purification of DOHP.
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Column Chromatography

Column chromatography is a standard technique for purifying organic compounds. For a
relatively non-polar molecule like DOHP, normal-phase chromatography using silica gel is
effective.

o Column Packing: Prepare a glass column with a slurry of silica gel in a non-polar solvent
(e.g., hexane).

Sample Loading: Dissolve the crude DOHP in a minimal amount of a suitable solvent (e.g.,
dichloromethane or the mobile phase) and load it onto the top of the silica gel column.

Elution: Elute the column with a solvent system, starting with a non-polar solvent (e.g., 100%
hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl
acetate). This gradient elution separates the components based on their affinity for the
stationary phase.

Fraction Collection: Collect the eluent in a series of fractions.

Analysis: Analyze the fractions using Thin-Layer Chromatography (TLC) or HPLC to identify
which ones contain the pure DOHP.[10]

Isolation: Combine the pure fractions and remove the solvent under reduced pressure to
yield the purified DOHP.[10]

High-Performance Liquid Chromatography (HPLC)

For achieving very high purity, reversed-phase HPLC (RP-HPLC) is a powerful technique.[3] In
RP-HPLC, a non-polar stationary phase (like C18-functionalized silica) is used with a polar
mobile phase.[3]

Table 3: Comparison of DOHP Purification Techniques
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Suitability for

Technique Principle Advantages Limitations
DOHP
Separation
based on Cost-effective, Can be time-
Column differential Well-suited for  scalable, good consuming,
Chromatograph  adsorption to lab-scale for removing uses large
y a solid purification. major solvent
stationary impurities.[10]  volumes.
phase.[3]
High-resolution
separation based  Excellent for )
S o _ ) ) Expensive,
on partitioning achieving high High resolution, o
) limited sample
between a purity (>99%) automated, fast ]
HPLC ) ) ) capacity for
stationary and a and for analytical  for analytical )
o _ preparative
liquid mobile assessment.[3] scale.[11]
) scale.
phase under high  [11]
pressure.[3]
Separation of a
crystalline solid
from soluble ]
] -~ ) Can yield very Product must be
impurities by Potentially

Recrystallization

dissolving in a
hot solvent and
cooling to
precipitate the

pure product.[12]

suitable if DOHP

can be solidified.

pure product,
cost-effective for

large scales.[12]

a solid, requires
finding a suitable

solvent system.

| Vacuum Distillation | Separation based on differences in boiling points at reduced pressure.

[10] | Less suitable due to DOHP's high molecular weight and boiling point.[10] | Effective for

volatile impurities. | High temperatures may cause decomposition, not suitable for non-volatile

compounds.[3] |

Analytical Characterization and Purity Assessment
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Confirming the identity and purity of the synthesized DOHP is essential. Spectroscopic and
chromatographic methods are the cornerstones of this analysis.[3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a primary tool for structural
elucidation.[3]

o 3P NMR: Provides direct information about the phosphorus center. For DOHP, a single,
sharp resonance is expected in the organophosphate ester region.[3]

o H NMR: Shows characteristic signals for protons in the oleyl chains, such as the olefinic
protons (-CH=CH-) around 5.3 ppm and allylic protons around 2.0 ppm.[3]

o 13C NMR: Displays signals for the various carbons in the oleyl chains, including the double
bond carbons around 130 ppm and the terminal methyl carbon around 14 ppm.[3]

e Mass Spectrometry (MS): MS is used to confirm the molecular weight of DOHP (598.9 g/mol
) and to identify impurities.[2][3]

» High-Performance Liquid Chromatography (HPLC): HPLC is used not only for purification but
also to determine the purity of the final product by quantifying the area of the product peak
relative to impurity peaks.[3]

Table 4: Key NMR Spectroscopic Data for DOHP Characterization
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Typical Chemical

Technique Signal Shift (3) Source
i
Specific
organophosphate
Phosphate g. : p
3P NMR region (relative to [3]
(O=P(OR)2)
85% HsPOa4 at 0.0
ppm)
'H NMR Olefinic Protons (- £3 (multiplet) 3]
~ 5. m (multiple
CH=CH-) PP P
Allylic Protons (=CH-
~ 2.0 ppm [3]
CHz2-)
Olefinic Carbons (-
13C NMR ~ 130 ppm [3]

c=C-)

| | Terminal Methyl Carbon (-CH3s) | ~ 14 ppm |[3] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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